Cas no 63376-58-9 ( )

• Product Name: &nbsp
• CAS No: 63376-58-9
• MF: C₁₄H₁₃N₅O₄
• MW: 315.284122228622
• CID: 960016
• PubChem ID: 325668
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dioxo-4-phenyl-1,2,4-triazolidin-1-yl)-1,3-dimethylpyrimidine-2,4-dione
• 63376-58-9
• NSC-294761
• DTXSID70315471
• NSC294761
•  

• Inchi： 1S/C14H13N5O4/c1-16-8-10(11(20)17(2)13(16)22)19-14(23)18(12(21)15-19)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,15,21)
• InChI Key： OEGRKXNGCRBKPF-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(NN1C1=CN(C)C(N(C)C1=O)=O)=O

Computed Properties

• Exact Mass: 315.09689
• Monoisotopic Mass: 315.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.497
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.655
• PSA: 93.27